3-[3-({2-[(3,4-Dimethylphenyl)amino]-2-oxoethyl}sulfanyl)-5-hydroxy-1,2,4-triazin-6-yl]propanoic acid

• IUPAC Name: 3-[3-[2-(3,4-dimethylanilino)-2-oxoethyl]sulfanyl-5-oxo-4H-1,2,4-triazin-6-yl]propanoic acid
• InChI: InChI=1S/C16H18N4O4S/c1-9-3-4-11(7-10(9)2)17-13(21)8-25-16-18-15(24)12(19-20-16)5-6-14(22)23/h3-4,7H,5-6,8H2,1-2H3,(H,17,21)(H,22,23)(H,18,20,24)
• InChI Key: ITCJWFBGQIPNJS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)CSC2=NN=C(C(=O)N2)CCC(=O)O)C
• Molecular Formula: C16H18N4O4S
• Molecular Weight: 362.4 g/mol

Description

3-[3-({2-[(3,4-Dimethylphenyl)amino]-2-oxoethyl}sulfanyl)-5-hydroxy-1,2,4-triazin-6-yl]propanoic acid is a useful research compound. Its molecular formula is C16H18N4O4S and its molecular weight is 362.4. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Modification

Chemical synthesis and modifications of triazinone derivatives and related compounds have been extensively studied. For instance, novel triazinone derivatives were synthesized for their potential antimicrobial and larvicidal activities, highlighting the utility of these compounds in developing new bioactive materials (Kumara et al., 2015). Additionally, the synthesis of multi-hydroxyl and sulfonyl dual-functionalized room temperature ionic liquids from triazine derivatives showcases their application in creating functional materials for various industrial applications (Zhu et al., 2007).

Immunobiological Activity

Triazinone derivatives have shown promising results in immunobiological studies. One study demonstrated that base-substituted 2-amino-3-(purin-9-yl)propanoic acids, structurally related to the compound , significantly enhanced the secretion of chemokines, indicating their potential as immunostimulatory and immunomodulatory agents (Doláková et al., 2005).

Antimicrobial and Larvicidal Activities

The antimicrobial and larvicidal potentials of triazinone derivatives have been explored, revealing that certain compounds within this class can inhibit the growth of bacterial and fungal pathogens and exhibit mosquito larvicidal activity. This suggests that modifications of the triazinone core could yield compounds with enhanced bioactivities, relevant for pest control and infection prevention (Kumara et al., 2015).

Functional Modifications for Material Science

Research into the functional modification of polymers with amino compounds, such as those related to the compound of interest, demonstrates the ability to enhance material properties. For example, radiation-induced hydrogels modified through condensation reactions with various amines showed increased thermal stability and promising antibacterial and antifungal activities, which could be beneficial in medical applications (Aly & El-Mohdy, 2015).